Cas no 2194842-18-5 (N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide)

• Product Name: N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide
• CAS No: 2194842-18-5
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5453518
• PubChem ID: 132302324
• Update Time: 2025-08-04

N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1212408318
• N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide
• 2194842-18-5
• AKOS033168285
• EN300-6534291

• Inchi： 1S/C14H18N4O2/c1-18(2)12-4-3-11(9-16-12)13(19)17-14(10-15)5-7-20-8-6-14/h3-4,9H,5-8H2,1-2H3,(H,17,19)
• InChI Key： IQJHJFCCACMODE-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(CC1)NC(C1C=NC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.2Ų

Additional information on N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide

Research Brief on N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide (CAS: 2194842-18-5)

N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide (CAS: 2194842-18-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of both a cyanooxan moiety and a dimethylamino pyridine group in its structure suggests its versatility in binding to diverse biological targets, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide. One of the key findings from these studies is its ability to selectively inhibit specific kinases involved in inflammatory pathways. For instance, in vitro assays have demonstrated its potent inhibitory effects on certain members of the MAP kinase family, which are critical regulators of cellular responses to stress and inflammation. These findings highlight the compound's potential as a lead molecule for the development of anti-inflammatory therapeutics.

In addition to its kinase inhibitory properties, N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide has also been investigated for its role in modulating epigenetic enzymes. Preliminary data suggest that this compound can interact with histone deacetylases (HDACs), a class of enzymes involved in gene expression regulation. By targeting HDACs, the compound may offer new avenues for the treatment of diseases characterized by aberrant epigenetic modifications, such as cancer and neurodegenerative disorders. However, further studies are needed to fully understand its specificity and efficacy in these contexts.

The synthesis and optimization of N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient routes for its production, with improved yields and purity. These advancements are crucial for scaling up production and facilitating preclinical studies. Moreover, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and metabolic stability, addressing some of the challenges associated with its early-stage development.

Despite the promising findings, several challenges remain in the development of N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide as a therapeutic agent. Issues such as off-target effects, potential toxicity, and pharmacokinetic properties need to be thoroughly investigated. Ongoing research aims to address these concerns through comprehensive in vivo studies and the development of derivative compounds with optimized profiles. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide represents a promising scaffold in the field of chemical biology and drug discovery. Its multifaceted biological activities, combined with recent advancements in its synthesis and optimization, underscore its potential as a therapeutic agent. Future research should focus on elucidating its mechanisms of action, improving its pharmacological properties, and exploring its applications in various disease models. The continued investigation of this compound is likely to yield valuable insights and contribute to the development of novel treatments for a range of medical conditions.